Cas no 865156-35-0 (5-bromo-3-iodo-2-methyl-2H-indazole)

5-Bromo-3-iodo-2-methyl-2H-indazole is a halogenated indazole derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and iodo substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. The methyl group at the 2-position improves stability while retaining synthetic flexibility. This compound is particularly valuable in medicinal chemistry for the development of heterocyclic scaffolds targeting kinase inhibition or other biologically relevant pathways. High purity and well-defined structural characteristics ensure reproducibility in synthetic applications. Its dual halogen functionality allows selective modifications, facilitating the construction of complex molecular architectures.
5-bromo-3-iodo-2-methyl-2H-indazole structure
865156-35-0 structure
Product Name:5-bromo-3-iodo-2-methyl-2H-indazole
CAS No:865156-35-0
MF:C8H6BrIN2
MW:336.955112934113
MDL:MFCD11977569
CID:2110818
PubChem ID:23156219
Update Time:2025-05-28

5-bromo-3-iodo-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

    • 2H- Indazole, 5-bromo-3-iodo-2-methyl-
    • 5-bromo-3-iodo-2-methyl-2H-indazole
    • CS-0367165
    • G10343
    • SCHEMBL1048915
    • EN300-1267247
    • 865156-35-0
    • 2H-Indazole, 5-bromo-3-iodo-2-methyl-
    • 5-bromo-3-iodo-2-methylindazole
    • QJB15635
    • MDL: MFCD11977569
    • Inchi: 1S/C8H6BrIN2/c1-12-8(10)6-4-5(9)2-3-7(6)11-12/h2-4H,1H3
    • InChI Key: XKBDXLWAGSUCLW-UHFFFAOYSA-N
    • SMILES: IC1=C2C=C(C=CC2=NN1C)Br

Computed Properties

  • Exact Mass: 335.87591g/mol
  • Monoisotopic Mass: 335.87591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.8Ų

5-bromo-3-iodo-2-methyl-2H-indazole Pricemore >>

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